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Compound of Interest

Compound Name:
Methyl 5-chlorofuran-2-

carboxylate

Cat. No.: B1357101 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling procedures

for Methyl 5-chlorofuran-2-carboxylate (CAS No. 58235-81-7). The information herein is

intended to support laboratory safety and ensure the proper use of this compound in research

and development settings.

Chemical Identification and Physical Properties
Methyl 5-chlorofuran-2-carboxylate is a solid chemical intermediate used in various synthetic

applications.[1][2] Its fundamental properties are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1357101?utm_src=pdf-interest
https://www.benchchem.com/product/b1357101?utm_src=pdf-body
https://www.benchchem.com/product/b1357101?utm_src=pdf-body
http://www.accelachem.com/cn/msds/SY030840.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0150805.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 58235-81-7 ChemScene[2]

Molecular Formula C₆H₅ClO₃ ChemScene[2]

Molecular Weight 160.56 g/mol ChemScene[2]

Physical Form Solid Sigma-Aldrich[1]

Melting Point Data not available ChemScene[2]

Boiling Point Data not available ChemScene[2]

Density Data not available ChemScene[2]

Hazard Identification and GHS Classification
Methyl 5-chlorofuran-2-carboxylate is classified as a hazardous substance. The following

table summarizes its GHS classifications.

Hazard Class Category Hazard Statement Source

Acute Toxicity, Oral 4
H302: Harmful if

swallowed
ChemScene[2]

Skin Irritation 2
H315: Causes skin

irritation
Sigma-Aldrich[1]

Eye Irritation 2A
H319: Causes serious

eye irritation
Sigma-Aldrich[1]

Specific target organ

toxicity — Single

exposure (Respiratory

tract irritation)

3
H335: May cause

respiratory irritation
Sigma-Aldrich[1]

Signal Word: Warning[1][2]

Hazard Pictograms:
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Caption: GHS Hazard Pictogram for Irritant/Harmful.

Safe Handling and Storage
Proper handling and storage are crucial to minimize the risks associated with Methyl 5-
chlorofuran-2-carboxylate.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling this chemical. The following diagram

outlines the recommended PPE.

Recommended Personal Protective Equipment (PPE)

Lab Coat
Chemical Resistant Gloves

(e.g., Nitrile)
Safety Goggles Fume Hood

Handling
Methyl 5-chlorofuran-2-carboxylate

Always Wear Always Wear Always Wear Handle Within

Click to download full resolution via product page

Caption: Recommended PPE for handling Methyl 5-chlorofuran-2-carboxylate.

Storage
Store in a tightly sealed container in a cool, well-ventilated area.[2] Recommended storage

temperature is 2-8°C.[2] Keep away from direct sunlight and sources of ignition.[2]

First Aid Measures
In case of exposure, follow these first aid measures:
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Exposure Route First Aid Measures Source

Ingestion

IF SWALLOWED: Call a

POISON CENTER or

doctor/physician if you feel

unwell. Rinse mouth. Do NOT

induce vomiting.

ChemScene[2]

Skin Contact

Rinse skin thoroughly with

large amounts of water.

Remove contaminated clothing

and shoes and call a

physician.

ChemScene[2]

Eye Contact

Remove any contact lenses,

locate eye-wash station, and

flush eyes immediately with

large amounts of water.

Separate eyelids with fingers

to ensure adequate flushing.

Promptly call a physician.

ChemScene[2]

Inhalation

Immediately relocate self or

casualty to fresh air. If

breathing is difficult, give

cardiopulmonary resuscitation

(CPR). Avoid mouth-to-mouth

resuscitation.

ChemScene[2]

Experimental Protocol: Example of Use in Synthesis
The following protocol is adapted from a patent describing the synthesis of an intermediate for

potential Kv3 potassium channel activators.[3] This serves as an example of a typical reaction

involving Methyl 5-chlorofuran-2-carboxylate.

Reaction: Synthesis of Methyl 5-((4-methylphenyl)thio)furan-2-carboxylate

Materials:
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Methyl 5-chlorofuran-2-carboxylate (2.0 g, 12 mmol)

4-methylbenzenethiol (1.55 g, 12.5 mmol)

Potassium carbonate (K₂CO₃) (5.2 g, 37 mmol)

N,N-Dimethylformamide (DMF) (20 mL)

Ethyl acetate

Water

Procedure:

To a solution of Methyl 5-chlorofuran-2-carboxylate (2.0 g, 12 mmol) in DMF (20 mL), add

K₂CO₃ (5.2 g, 37 mmol) and 4-methylbenzenethiol (1.55 g, 12.5 mmol).

Stir the mixture at 90 °C for 20 hours.

After 20 hours, dilute the reaction mixture with water (60 mL).

Extract the aqueous layer with ethyl acetate (3 x 50 mL).

Combine the organic layers and wash with water (3 x 30 mL).

Dry the combined organic layers over sodium sulfate (Na₂SO₄).

Filter and concentrate the organic layer to obtain the crude product.

Purify the crude product as necessary (e.g., by column chromatography).

The following diagram illustrates the workflow for this experimental protocol.
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Wash Organic Layer with Water (3x)

Dry over Na₂SO₄

Filter and Concentrate

End

Click to download full resolution via product page

Caption: Workflow for the synthesis of Methyl 5-((4-methylphenyl)thio)furan-2-carboxylate.
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Disposal Considerations
Dispose of contents/container to an approved waste disposal plant in accordance with local,

regional, and national regulations.

Disclaimer
This guide is intended for informational purposes only and is not a substitute for a

comprehensive risk assessment. Always consult the most up-to-date Safety Data Sheet (SDS)

from the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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